Cas no 208522-16-1 ((S)-2-(Boc- amino)-5-hexynoic Acid)

• Product Name: (S)-2-(Boc- amino)-5-hexynoic Acid
• CAS No: 208522-16-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD11052897
• CID: 1396343
• PubChem ID: 22942061
• Update Time: 2025-11-02

(S)-2-(Boc- amino)-5-hexynoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(tert-butoxycarbonyl)amino]hex-5-ynoic acid
• LogP
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-ynoic acid
• CS-0238418
• (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid
• (S)-2-(Boc-amino)-5-hexynoic acid, >=96% (HPLC)
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)HEX-5-YNOIC ACID
• DTXSID70629141
• EN300-195051
• (S)-2-(Boc-amino)-5-hexynoic acid
• 208522-16-1
• Boc-L-homopropargylglycine
• SCHEMBL8141271
• AKOS015941095
• (S)-2-(Boc- amino)-5-hexynoic Acid

• MDL： MFCD11052897
• Inchi： 1S/C11H17NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h1,8H,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： DPHIBCOGEUVKGB-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.485
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 75.63

(S)-2-(Boc- amino)-5-hexynoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-(Boc- amino)-5-hexynoic Acid

Comprehensive Guide to (S)-2-(Boc-amino)-5-hexynoic Acid (CAS No. 208522-16-1): Properties, Applications, and Market Insights

(S)-2-(Boc-amino)-5-hexynoic Acid (CAS No. 208522-16-1) is a specialized Boc-protected amino acid derivative widely used in organic synthesis and pharmaceutical research. This compound features a hexynoic acid backbone with a tert-butoxycarbonyl (Boc) protecting group, making it a versatile building block for peptide synthesis and drug development. Researchers value its chiral purity and functional group compatibility, particularly in the synthesis of complex bioactive molecules.

The growing demand for custom peptide synthesis and small molecule pharmaceuticals has increased interest in Boc-protected amino acid derivatives like (S)-2-(Boc-amino)-5-hexynoic Acid. Recent trends in proteolysis-targeting chimeras (PROTACs) and click chemistry applications have further highlighted its importance. The compound's alkyne functionality enables efficient Huisgen cycloaddition reactions, a key process in bioconjugation and material science applications.

From a chemical perspective, (S)-2-(Boc-amino)-5-hexynoic Acid demonstrates excellent stability under standard storage conditions while maintaining reactivity for amide bond formation. Its Boc-protecting group can be selectively removed under mild acidic conditions, allowing for sequential synthetic transformations. These properties make it particularly valuable for solid-phase peptide synthesis (SPPS) and the construction of peptide-based therapeutics.

The pharmaceutical industry frequently utilizes CAS 208522-16-1 in the development of targeted drug delivery systems and bioconjugates. Its structural features enable the creation of prodrug formulations with improved pharmacokinetic properties. Recent studies have explored its potential in antibody-drug conjugates (ADCs), where the alkyne moiety serves as a convenient handle for site-specific conjugation.

In academic research, (S)-2-(Boc-amino)-5-hexynoic Acid has gained attention for its role in developing peptidomimetics and protein surface mimetics. The compound's chiral center and functional group diversity allow researchers to mimic natural peptide structures while enhancing metabolic stability. This has become particularly relevant in the search for novel enzyme inhibitors and protein-protein interaction modulators.

The synthesis of Boc-protected amino acid derivatives like 208522-16-1 requires careful control of reaction conditions to maintain optical purity. Modern synthetic approaches often employ asymmetric catalysis or enzymatic resolution to obtain the desired (S)-configuration. Quality control typically involves HPLC analysis and chiral purity assessment to ensure the material meets research-grade specifications.

Market analysis indicates steady growth in demand for specialty amino acid derivatives, with (S)-2-(Boc-amino)-5-hexynoic Acid maintaining a niche but important position. The compound's pricing reflects its high purity requirements and specialized applications. Suppliers typically offer it in research quantities ranging from milligrams to kilograms, with custom synthesis options available for larger-scale requirements.

Storage and handling of CAS 208522-16-1 follow standard protocols for amino acid derivatives. The compound is generally stable at room temperature when protected from moisture, though long-term storage recommendations typically suggest refrigeration. Researchers should note that the Boc-protecting group may be sensitive to strong acids or bases, requiring appropriate precautions during synthetic manipulations.

Future applications of (S)-2-(Boc-amino)-5-hexynoic Acid may expand into materials science and nanotechnology, particularly where biofunctional interfaces are required. The compound's dual functionality (amine and alkyne) makes it attractive for creating functionalized surfaces and polymer conjugates. These emerging applications could drive further innovation in its synthetic preparation and purification methods.

For researchers working with Boc-protected building blocks, understanding the unique properties of 208522-16-1 is essential for successful synthetic outcomes. The compound's reactivity profile and protection-deprotection characteristics should be carefully considered when designing synthetic routes. Proper characterization using NMR spectroscopy and mass spectrometry is recommended to confirm identity and purity before use in critical applications.